
Phenyl Isocyanate: A Technical Guide for
Researchers and Drug Development

Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenyl isocyanate

Cat. No.: B1677669 Get Quote

An In-depth Technical Guide on Phenyl Isocyanate (CAS Number: 103-71-9)

This technical guide provides a comprehensive overview of phenyl isocyanate, a pivotal

reagent in organic synthesis and a critical building block in the development of pharmaceuticals

and agrochemicals. This document is intended for researchers, scientists, and professionals in

the field of drug development, offering detailed information on its chemical and physical

properties, spectroscopic data, synthesis, and key reactions, along with stringent safety and

handling protocols.

Core Chemical Identifiers and Properties
Phenyl isocyanate, systematically named isocyanatobenzene, is an aromatic organic

compound featuring an isocyanate functional group attached to a phenyl ring.[1] Its high

reactivity makes it an essential intermediate in a multitude of chemical transformations.[2]

Table 1: Chemical Identifiers for Phenyl Isocyanate
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Identifier Value

CAS Number 103-71-9

Molecular Formula C₇H₅NO

Molecular Weight 119.12 g/mol

Synonyms Isocyanatobenzene, Phenylcarbimide, Carbanil

Table 2: Physical and Chemical Properties of Phenyl Isocyanate

Property Value

Appearance
Colorless to light yellow liquid with a pungent

odor

Boiling Point 162-166 °C

Melting Point -31 to -30 °C

Density Approximately 1.096 g/mL at 25 °C

Solubility
Decomposes in water and alcohol; very soluble

in ether

Vapor Pressure 1.4 mmHg at 20 °C

Flash Point 51-55.6 °C

Autoignition Temperature 645 °C

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the identification and characterization of phenyl
isocyanate in experimental settings.

Table 3: Spectroscopic Data for Phenyl Isocyanate
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Spectroscopy Key Data Points

¹H NMR (CDCl₃) Signals corresponding to the aromatic protons.

¹³C NMR
Resonances for the aromatic carbons and the

isocyanate carbon.

IR

A strong characteristic absorption band for the

isocyanate group (-N=C=O) typically appears

around 2250-2275 cm⁻¹.

Mass Spectrometry (EI)
Molecular ion peak (M⁺) at m/z 119, with

characteristic fragmentation patterns.

Synthesis and Reactivity
Phenyl isocyanate is a versatile intermediate primarily utilized for its reactivity with

nucleophiles.[2] The electrophilic carbon atom of the isocyanate group is highly susceptible to

nucleophilic attack.

Synthesis of Phenyl Isocyanate
A common laboratory-scale synthesis involves the reaction of aniline with triphosgene in the

presence of a base.
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Caption: General workflow for the synthesis of phenyl isocyanate.

Key Reactions in Drug Development
The reactions of phenyl isocyanate with amines and alcohols to form ureas and carbamates,

respectively, are fundamental in the synthesis of a wide array of pharmaceutical compounds.[1]

[3]

Reaction with Amines (Urea Formation): Phenyl isocyanate readily reacts with primary and

secondary amines to yield substituted ureas. This reaction is a cornerstone in the synthesis

of many biologically active molecules.

Reaction with Alcohols (Carbamate Formation): The reaction with alcohols produces

carbamates (urethanes). This linkage is present in various therapeutic agents.
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Caption: Key reactions of phenyl isocyanate in organic synthesis.

Experimental Protocols
The following protocol details a general procedure for the synthesis of a substituted urea, a

common application of phenyl isocyanate in a research setting.

Synthesis of N,N'-diphenylurea from Phenyl Isocyanate and Aniline

Objective: To synthesize N,N'-diphenylurea through the reaction of phenyl isocyanate with

aniline.

Materials:

Phenyl isocyanate
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Aniline

Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)

Stirring apparatus

Reaction flask

Dropping funnel

Ice bath

Procedure:

In a clean, dry reaction flask equipped with a magnetic stirrer and a dropping funnel, dissolve

a specific molar equivalent of aniline in the anhydrous solvent.

Cool the solution in an ice bath to 0-5 °C.

Slowly add a stoichiometric equivalent of phenyl isocyanate, dissolved in a minimal amount

of the same anhydrous solvent, to the aniline solution via the dropping funnel over a period

of 15-30 minutes. Maintain the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours to ensure the reaction goes to completion.

The product, N,N'-diphenylurea, will precipitate out of the solution as a white solid.

Collect the solid product by vacuum filtration.

Wash the collected solid with a small amount of cold solvent to remove any unreacted

starting materials.

Dry the product under vacuum to obtain the purified N,N'-diphenylurea.

Characterize the product using techniques such as melting point determination, NMR, and IR

spectroscopy to confirm its identity and purity.
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Safety and Handling
Phenyl isocyanate is a hazardous chemical and must be handled with extreme caution in a

well-ventilated fume hood.[4]

Table 4: Hazard Identification and Safety Precautions

Hazard Description and Precaution

Toxicity
Highly toxic by inhalation, ingestion, and skin

absorption.[4] May be fatal if inhaled.[4]

Irritation
Causes severe irritation to the skin, eyes, and

respiratory tract.[4]

Sensitization

May cause allergic skin and respiratory

reactions.[4] Repeated exposure can lead to

sensitization.

Flammability Flammable liquid and vapor.

Reactivity
Reacts violently with water, alcohols, amines,

and strong bases.[2]

Personal Protective Equipment (PPE)

Chemical-resistant gloves, safety goggles, a

face shield, and a lab coat are mandatory. Use a

respirator with an appropriate cartridge if

working outside a fume hood is unavoidable.

Storage

Store in a cool, dry, well-ventilated area away

from incompatible substances. Keep the

container tightly sealed under an inert

atmosphere (e.g., nitrogen or argon) to prevent

reaction with moisture.

Disposal

Dispose of waste in accordance with local,

state, and federal regulations. Do not dispose of

it down the drain.
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Applications in Drug Development and Medicinal
Chemistry
Phenyl isocyanate and its derivatives are integral to the synthesis of a wide range of

pharmaceuticals. The urea and carbamate linkages formed from its reactions are common

motifs in drug molecules. Its applications span various therapeutic areas, including the

development of enzyme inhibitors, receptor antagonists, and other bioactive compounds.[2][5]

The reactivity of the isocyanate group also allows for its use in creating bioconjugates and

modifying peptides and proteins.[5] Furthermore, it serves as an important reagent in the

synthesis of intermediates for agrochemicals, such as herbicides and insecticides.[3]

This guide serves as a foundational resource for professionals working with phenyl
isocyanate. Adherence to the safety protocols outlined is paramount to ensure safe and

effective use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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